Cas no 93892-07-0 (1,1-dibutoxyhexane)

• Product Name: 1,1-dibutoxyhexane
• CAS No: 93892-07-0
• MF: C₁₄H₃₀O₂
• MW: 230.386805057526
• CID: 1000285
• PubChem ID: 208863
• Update Time: 2025-04-20

1,1-dibutoxyhexane Chemical and Physical Properties

Names and Identifiers

• 1,1-dibutoxyhexane
• EINECS 299-487-2
• 93892-07-0
• NS00039721
• SCHEMBL1897872
• Hexane, 1,1-dibutoxy-
• DTXSID10239829
• hexanal dibutyl acetal
• XXIXJIRNHGJXBS-UHFFFAOYSA-N

• Inchi： 1S/C14H30O2/c1-4-7-10-11-14(15-12-8-5-2)16-13-9-6-3/h14H,4-13H2,1-3H3
• InChI Key： XXIXJIRNHGJXBS-UHFFFAOYSA-N
• SMILES： O(CCCC)C(CCCCC)OCCCC

Computed Properties

• Exact Mass: 230.225
• Monoisotopic Mass: 230.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.844
• Boiling Point: 234.6°C at 760 mmHg
• Flash Point: 52.3°C
• Refractive Index: 1.429